2,6-dimethyl-4-[2-(phenylthio)ethyl]morpholine hydrochloride

• IUPAC Name: 2,6-dimethyl-4-(2-phenylsulfanylethyl)morpholine;hydrochloride
• InChI: InChI=1S/C14H21NOS.ClH/c1-12-10-15(11-13(2)16-12)8-9-17-14-6-4-3-5-7-14;/h3-7,12-13H,8-11H2,1-2H3;1H
• InChI Key: QKLITCOPRCVUFE-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CCSC2=CC=CC=C2.Cl
• Molecular Formula: C14H22ClNOS
• Molecular Weight: 287.8 g/mol

Description

2,6-dimethyl-4-[2-(phenylthio)ethyl]morpholine hydrochloride, also known as DMPE, is a chemical compound that has been widely used in scientific research applications. DMPE is a morpholine derivative and is a potent inhibitor of acetylcholinesterase. This compound has been used in the study of the biochemical and physiological effects of acetylcholinesterase inhibition, as well as in the development of new drugs for the treatment of neurological disorders.

Mechanism of Action

The mechanism of action of 2,6-dimethyl-4-[2-(phenylthio)ethyl]morpholine hydrochloride involves the inhibition of acetylcholinesterase. This enzyme is responsible for breaking down acetylcholine, which is a neurotransmitter that plays a key role in cognitive function and memory. By inhibiting this enzyme, this compound can increase the levels of acetylcholine in the brain, which can lead to improved cognitive function and memory.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. This compound has been shown to increase the levels of acetylcholine in the brain, which can lead to improved cognitive function and memory. This compound has also been shown to have antioxidant properties, which can help to protect the brain from oxidative stress and damage.

Advantages and Limitations for Lab Experiments

2,6-dimethyl-4-[2-(phenylthio)ethyl]morpholine hydrochloride has a number of advantages for use in lab experiments. This compound is readily available and can be synthesized in high yield and purity. This compound is also a potent inhibitor of acetylcholinesterase, which makes it a useful tool for studying the effects of acetylcholinesterase inhibition on the nervous system.
However, there are also limitations to the use of this compound in lab experiments. This compound is highly toxic and can be dangerous if not handled properly. This compound also has a short half-life, which can make it difficult to study the long-term effects of acetylcholinesterase inhibition.

Future Directions

There are a number of future directions for the study of 2,6-dimethyl-4-[2-(phenylthio)ethyl]morpholine hydrochloride and its effects on the nervous system. One area of research is the development of new drugs that can target acetylcholinesterase inhibition in a more specific and targeted manner. Another area of research is the study of the long-term effects of this compound and other acetylcholinesterase inhibitors on cognitive function and memory.
Conclusion:
In conclusion, this compound is a potent inhibitor of acetylcholinesterase that has been widely used in scientific research applications. This compound has been shown to have a number of biochemical and physiological effects, including increased levels of acetylcholine in the brain and antioxidant properties. While there are limitations to the use of this compound in lab experiments, this compound remains a useful tool for studying the effects of acetylcholinesterase inhibition on the nervous system.

Scientific Research Applications

2,6-dimethyl-4-[2-(phenylthio)ethyl]morpholine hydrochloride has been widely used in scientific research to study the effects of acetylcholinesterase inhibition on the nervous system. This compound has been shown to be a potent inhibitor of acetylcholinesterase, which is an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting this enzyme, this compound can increase the levels of acetylcholine in the brain, which can lead to improved cognitive function and memory.